5-bromo-N-[1-(2-chlorophenyl)pyrazol-4-yl]-6-fluoropyrimidin-4-amine

• IUPAC Name: 5-bromo-N-[1-(2-chlorophenyl)pyrazol-4-yl]-6-fluoropyrimidin-4-amine
• InChI: InChI=1S/C13H8BrClFN5/c14-11-12(16)17-7-18-13(11)20-8-5-19-21(6-8)10-4-2-1-3-9(10)15/h1-7H,(H,17,18,20)
• InChI Key: PGHGRYLPKMTHQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C=C(C=N2)NC3=C(C(=NC=N3)F)Br)Cl
• Molecular Formula: C13H8BrClFN5
• Molecular Weight: 368.59 g/mol

Description

5-bromo-N-[1-(2-chlorophenyl)pyrazol-4-yl]-6-fluoropyrimidin-4-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in the pharmaceutical industry.

Mechanism of Action

The mechanism of action of 5-bromo-N-[1-(2-chlorophenyl)pyrazol-4-yl]-6-fluoropyrimidin-4-amine involves the inhibition of protein kinases, specifically BRAF. This inhibition leads to the suppression of cell proliferation and induction of apoptosis in cancer cells. Therefore, this compound has the potential to be used as a targeted therapy for cancer treatment.
Biochemical and Physiological Effects
Studies have shown that 5-bromo-N-[1-(2-chlorophenyl)pyrazol-4-yl]-6-fluoropyrimidin-4-amine exhibits potent inhibitory activity against BRAF, with IC50 values in the nanomolar range. It has also been found to exhibit selectivity towards BRAF, with minimal inhibition of other kinases. Moreover, this compound has been shown to induce apoptosis in cancer cells, leading to the suppression of tumor growth.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-bromo-N-[1-(2-chlorophenyl)pyrazol-4-yl]-6-fluoropyrimidin-4-amine in lab experiments is its potent inhibitory activity against BRAF. This makes it a valuable tool for studying the role of BRAF in cancer development and progression. However, one limitation of using this compound is its potential toxicity, which may affect the results of experiments.

Future Directions

There are several future directions for the study of 5-bromo-N-[1-(2-chlorophenyl)pyrazol-4-yl]-6-fluoropyrimidin-4-amine. One direction is the development of more potent and selective inhibitors of BRAF, which may lead to the development of more effective cancer therapies. Another direction is the exploration of the potential applications of this compound in other diseases, such as autoimmune disorders and inflammatory diseases. Finally, the use of this compound in combination with other drugs may lead to synergistic effects and improved therapeutic outcomes.

Synthesis Methods

The synthesis of 5-bromo-N-[1-(2-chlorophenyl)pyrazol-4-yl]-6-fluoropyrimidin-4-amine involves the reaction of 6-fluoro-4-aminopyrimidine with 2-chlorophenylhydrazine and 1-bromo-4-(trifluoromethyl)benzene. The reaction is carried out in the presence of a catalyst and under specific conditions to obtain the desired product.

Scientific Research Applications

5-bromo-N-[1-(2-chlorophenyl)pyrazol-4-yl]-6-fluoropyrimidin-4-amine has been extensively studied in scientific research due to its potential applications in the pharmaceutical industry. It has been found to exhibit potent inhibitory activity against various protein kinases, including BRAF, a key enzyme involved in the development of cancer. Therefore, this compound has been explored as a potential therapeutic agent for the treatment of cancer.